Cas no 1259225-21-2 (4-[2-(4-Methylphenyl)ethenesulfonamido]benzoic acid)

• Product Name: 4-[2-(4-Methylphenyl)ethenesulfonamido]benzoic acid
• CAS No: 1259225-21-2
• MF: C₁₆H₁₅NO₄S
• MW: 317.35960316658
• CID: 6148311
• PubChem ID: 51112629
• Update Time: 2025-05-19

4-[2-(4-Methylphenyl)ethenesulfonamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26576591
• 4-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]benzoic acid
• Z276042110
• 1259225-21-2
• 4-[2-(4-methylphenyl)ethenesulfonamido]benzoic acid
• 4-[2-(4-Methylphenyl)ethenesulfonamido]benzoic acid

• Inchi： 1S/C16H15NO4S/c1-12-2-4-13(5-3-12)10-11-22(20,21)17-15-8-6-14(7-9-15)16(18)19/h2-11,17H,1H3,(H,18,19)/b11-10+
• InChI Key： XGFQMDJYJHPWLB-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 317.07217913g/mol
• Monoisotopic Mass: 317.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.8Ų

Additional information on 4-[2-(4-Methylphenyl)ethenesulfonamido]benzoic acid

4-[2-(4-Methylphenyl)ethenesulfonamido]benzoic acid (CAS 1259225-21-2): A Comprehensive Overview

4-[2-(4-Methylphenyl)ethenesulfonamido]benzoic acid (CAS 1259225-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This sulfonamide-based benzoic acid derivative features a unique molecular structure combining an ethenesulfonamido linker with a 4-methylphenyl group, making it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and functional material development.

The compound's molecular formula is C₁₆H₁₅NO₄S, with a molecular weight of 317.36 g/mol. Its structure contains both carboxylic acid and sulfonamide functional groups, which contribute to its interesting chemical properties. These features make 4-[2-(4-Methylphenyl)ethenesulfonamido]benzoic acid particularly useful in medicinal chemistry, where it serves as a precursor for designing novel enzyme inhibitors and biologically active molecules.

Recent studies highlight the growing importance of sulfonamide-containing compounds in addressing current healthcare challenges. As researchers worldwide seek new treatments for various conditions, 4-[2-(4-Methylphenyl)ethenesulfonamido]benzoic acid has emerged as a promising candidate for developing targeted therapies. Its structural features allow for specific interactions with biological targets, making it valuable in the development of precision medicine approaches.

In material science, this compound demonstrates potential for creating advanced functional materials. The combination of its aromatic systems and polar functional groups enables the development of materials with tailored properties for applications in optoelectronics, sensors, and smart coatings. Researchers are exploring its use in designing molecular switches and responsive materials that can adapt to environmental changes.

The synthesis of 4-[2-(4-Methylphenyl)ethenesulfonamido]benzoic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern green chemistry approaches are being applied to its production, aligning with the growing demand for sustainable chemical processes. These methods aim to reduce waste and energy consumption while maintaining high yields of the desired product.

Analytical characterization of this compound employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are critical for its intended applications. The development of reliable quality control protocols ensures consistent performance in research and potential commercial applications.

Market trends indicate increasing demand for specialized pharmaceutical intermediates like 4-[2-(4-Methylphenyl)ethenesulfonamido]benzoic acid. The compound's versatility makes it valuable for contract research organizations and pharmaceutical companies engaged in drug discovery programs. As the industry shifts toward more personalized medicine, the need for such building blocks is expected to grow significantly.

Researchers investigating structure-activity relationships find this compound particularly interesting due to its balanced hydrophilic-lipophilic properties. These characteristics influence its bioavailability and target binding affinity, making it a valuable tool for understanding molecular interactions. Recent publications have explored its potential in addressing current medical challenges through rational drug design approaches.

The stability and storage requirements of 4-[2-(4-Methylphenyl)ethenesulfonamido]benzoic acid follow standard protocols for similar organic compounds. Proper handling includes protection from moisture and light, with recommended storage in cool, dry conditions. These precautions maintain the compound's integrity for research use over extended periods.

Future research directions for this compound include exploring its potential in combinatorial chemistry and high-throughput screening applications. The growing field of computational chemistry is also utilizing this molecule as a test case for developing better molecular modeling algorithms. These applications demonstrate the compound's ongoing relevance in advancing scientific knowledge and technological innovation.

As the scientific community continues to investigate 4-[2-(4-Methylphenyl)ethenesulfonamido]benzoic acid, its role in addressing current research challenges becomes increasingly apparent. From drug discovery to material science, this compound offers multiple avenues for innovation. Researchers and industry professionals alike recognize its potential to contribute to advancements in these important fields.